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Compound of Interest

Compound Name: BGN3

Cat. No.: B10861193 Get Quote

Disclaimer: The substance "BGN3" is not a recognized chemical identifier. Based on the query,

this document assumes the intended substance is Boron Trichloride (BCl₃), a hazardous,

corrosive, and toxic chemical that is fatal if swallowed or inhaled.[1][2] Extreme caution and

strict adherence to safety protocols are mandatory when handling this substance.

Boron trichloride is a colorless gas or fuming liquid with a pungent, irritating odor.[3][4][5] It

reacts violently with water, releasing heat and forming corrosive hydrochloric acid and boric

acid.[4][6] This reactivity and its toxicity necessitate robust personal protective equipment

(PPE) and stringent operational procedures to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE) Summary
All personnel handling Boron Trichloride must use the appropriate PPE. The following table

summarizes the required equipment based on safety data sheets and handling guidelines.
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Body Part
Personal Protective
Equipment

Material/Standard
Specification

Purpose

Respiratory

Full-face respirator

with appropriate acid

gas cartridges or a

self-contained

breathing apparatus

(SCBA).[3][4]

NIOSH-approved

respirators. For

emergencies or high

concentrations, a

positive-pressure, full-

facepiece SCBA is

required.[7]

To prevent inhalation

of toxic and corrosive

gas, which can cause

severe respiratory

tract burns and may

be fatal.[1][2][4][8]

Eye/Face

Splash-resistant

safety goggles and a

face shield.[3][9]

Must meet ANSI

Z87.1 standards.

To protect against

splashes and fumes

that can cause severe

eye burns and

permanent damage.

[1][2][4]

Hand
Chemically resistant

gloves.[1][3]

Recommended

materials include Butyl

rubber, neoprene,

polyvinyl chloride

(PVC), and

polyethylene.[3] Nitrile

gloves are also

suggested, with

double-gloving

recommended.[10]

To prevent skin

contact, which can

cause severe

chemical burns.[1][2]

[3][8]

Body

Chemically resistant

and flame-resistant

laboratory coat or

coveralls.[1][3][10]

To be worn fully

buttoned.[10] For

emergencies, a gas-

tight, fully

encapsulating

chemical protective

suit is necessary.[1][7]

To protect the skin

from contact with the

chemical.
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Footwear

Closed-toed shoes

made of a chemically

resistant material.

---
To protect feet from

potential spills.

Operational Plan: Handling and Storage Protocols
Engineering Controls:

Boron Trichloride must be handled in a designated area, within a certified chemical fume

hood with a face velocity of 80-125 feet per minute, or in an inert atmosphere glove box.[10]

Ensure that a certified emergency eyewash station and safety shower are immediately

accessible in the work area.[3][4][9]

Gas detectors should be used in areas where a release may occur.[2]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is inspected and properly worn.

Confirm that the fume hood and other engineering controls are functioning correctly.

Cylinder Connection: Use equipment rated for cylinder pressure. Ensure a backflow

prevention device is used in the piping.[8] Open the cylinder valve slowly to avoid pressure

shock.[1]

Dispensing: Conduct all transfers and operations within the fume hood or glove box. Avoid

contact with incompatible materials such as water, moisture, strong bases, and oxidizing

agents.[6][10]

Monitoring: Continuously monitor the work area for any signs of a leak. Boron Trichloride has

a pungent odor, but instrumental detection is more reliable.[3][5]

Storage:

Store cylinders upright in a cool, dry, well-ventilated, and secure area, away from direct

sunlight and heat sources.[8][10]
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Cylinder temperatures should not exceed 52°C (125°F).[8]

Store away from incompatible materials. Keep containers tightly closed with valve protection

caps in place.[8][10]

Disposal Plan
Waste Characterization: Unused or waste Boron Trichloride is considered hazardous waste.

Waste Collection: All waste materials contaminated with Boron Trichloride should be

collected in designated, properly labeled, and sealed containers.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company.

Complete a chemical waste pickup request form as per your institution's guidelines.[10] Do

not attempt to neutralize or dispose of Boron Trichloride down the drain.

Emergency Procedures
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[1][3][9]

Skin Contact: Remove all contaminated clothing immediately. Drench the affected skin with

plenty of water for at least 15 minutes.[1][3][9] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally.[1][3][9] Seek immediate medical attention.

Spill: Evacuate the area immediately. If the leak is from a cylinder, attempt to stop the flow of

gas only if it is safe to do so. Ventilate the area. For liquid spills, cover with dry lime, sand, or

soda ash.[11] Do not use water.[11]

Process Flow Diagram
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Start: Prepare for BCl3 Handling

Step 1: Don Correct PPE
(Full Respirator, Face Shield, Goggles, Resistant Gloves, Lab Coat)

Step 2: Verify Engineering Controls
(Fume Hood, Eyewash/Shower)

Step 3: Handle BCl3 in Fume Hood

Step 4: Securely Store BCl3 Cylinder

After Use

Emergency Occurs
(Spill, Exposure)Step 5: Decontaminate Work Area

Step 6: Doff PPE Correctly

Step 7: Dispose of Contaminated Waste

End: Procedure Complete

Follow Emergency Procedures
(Evacuate, First Aid, Notify)

Activate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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